Cas no 801299-69-4 (Cycloheptanone, 6,6-dimethyl-2,4-bis(1-methylethylidene)- (9CI))

• Product name: Cycloheptanone, 6,6-dimethyl-2,4-bis(1-methylethylidene)- (9CI)
• CAS No: 801299-69-4
• MF: C₁₅H₂₄O
• MW: 220.35000
• CID: 985123
• PubChem ID: 11470060

Cycloheptanone, 6,6-dimethyl-2,4-bis(1-methylethylidene)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 6,6-dimethyl-2,4-bis(1-methylethylidene)- (9CI)
• 801299-69-4
• Cycloheptanone,6,6-dimethyl-2,4-bis(1-methylethylidene)-(9ci)
• DB-286286
• Cycloheptanone, 6,6-dimethyl-2,4-bis(1-methylethylidene)-

• Inchi： InChI=1S/C15H24O/c1-10(2)12-7-13(11(3)4)14(16)9-15(5,6)8-12/h7-9H2,1-6H3
• InChI Key： XXZKBJMSLOFTKW-UHFFFAOYSA-N
• SMILES： CC(=C1CC(=C(C)C)C(=O)CC(C1)(C)C)C

Computed Properties

• Exact Mass: 220.18300
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.43840